![molecular formula C21H20FN3O B2944061 N-([2,4'-bipyridin]-3-ylmethyl)-3-(3-fluoro-4-methylphenyl)propanamide CAS No. 2034320-83-5](/img/structure/B2944061.png)
N-([2,4'-bipyridin]-3-ylmethyl)-3-(3-fluoro-4-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-([2,4'-bipyridin]-3-ylmethyl)-3-(3-fluoro-4-methylphenyl)propanamide, also known as BPN14770, is a small molecule drug that has shown potential in the treatment of Alzheimer's disease. This compound has been studied extensively for its ability to improve cognitive function in animal models of the disease.
Scientific Research Applications
Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists
Compounds structurally related to the queried chemical have been investigated for their potential as TRPV1 antagonists. TRPV1 is a receptor involved in pain sensation, and antagonists of this receptor could have therapeutic applications in pain management. One study described the design and evaluation of N-(2-amino-6-trifluoromethylpyridin-3-ylmethyl)-2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent hTRPV1 antagonists, highlighting their analgesic activity in a rat model of neuropathic pain (Kim et al., 2012).
Selective Inhibitors for Kinase Superfamily
Another area of research focuses on the development of selective inhibitors for various kinase families. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors, demonstrating tumor stasis in a human gastric carcinoma model following oral administration (Schroeder et al., 2009).
Dual Inhibitory Action Compounds
Research has also been conducted on compounds with dual inhibitory actions, such as those targeting both FAAH and cyclooxygenase (COX). These compounds may offer new approaches to pain management. For example, a novel flurbiprofen analogue demonstrated potent inhibitory activity against FAAH and COX, suggesting potential as an analgesic agent (Deplano et al., 2021).
Pharmacokinetic Studies
Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion of pharmaceutical compounds. One study detailed the pharmacokinetics and metabolism of a selective androgen receptor modulator in rats, providing insights into the molecular properties that influence the pharmacokinetic characteristics of propanamide compounds (Wu et al., 2006).
properties
IUPAC Name |
3-(3-fluoro-4-methylphenyl)-N-[(2-pyridin-4-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O/c1-15-4-5-16(13-19(15)22)6-7-20(26)25-14-18-3-2-10-24-21(18)17-8-11-23-12-9-17/h2-5,8-13H,6-7,14H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQZCSJURPJWHFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCC(=O)NCC2=C(N=CC=C2)C3=CC=NC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.